Cas no 1936658-26-2 (1-(oxan-4-yl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(oxan-4-yl)cyclopentane-1-carbaldehyde
• CAS No: 1936658-26-2
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6425156
• PubChem ID: 130672812
• Update Time: 2025-06-08

1-(oxan-4-yl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)cyclopentane-1-carbaldehyde
• CID 130672812
• Cyclopentanecarboxaldehyde, 1-(tetrahydro-2H-pyran-4-yl)-
• EN300-1619137
• 1936658-26-2

• Inchi： 1S/C11H18O2/c12-9-11(5-1-2-6-11)10-3-7-13-8-4-10/h9-10H,1-8H2
• InChI Key： ITPKZSHATXCNLS-UHFFFAOYSA-N
• SMILES： C1(C2CCOCC2)(C=O)CCCC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 271.6±33.0 °C(Predicted)

Additional information on 1-(oxan-4-yl)cyclopentane-1-carbaldehyde

Comprehensive Overview of 1-(oxan-4-yl)cyclopentane-1-carbaldehyde (CAS No. 1936658-26-2): Properties, Applications, and Industry Insights

1-(oxan-4-yl)cyclopentane-1-carbaldehyde (CAS No. 1936658-26-2) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This aldehyde derivative, featuring a cyclopentane core tethered to a tetrahydropyran (oxane) ring, exhibits unique structural properties that make it valuable for synthetic applications. The compound's molecular formula is C₁₁H₁₈O₂, with a molar mass of 182.26 g/mol, and its oxan-4-yl substitution pattern contributes to its stereochemical versatility in drug discovery.

Recent studies highlight the growing demand for cyclopentane-carbaldehyde derivatives as building blocks in medicinal chemistry. Researchers are particularly interested in how the oxan-4-yl group influences the compound's reactivity profile, especially in asymmetric synthesis. The aldehyde functionality serves as a crucial handle for subsequent transformations, enabling the creation of diverse molecular architectures. This aligns with current trends in fragment-based drug design, where 1-(oxan-4-yl)cyclopentane-1-carbaldehyde serves as a versatile intermediate.

From a synthetic chemistry perspective, the compound's stability under various conditions makes it attractive for multi-step syntheses. The tetrahydropyran moiety provides conformational rigidity while the aldehyde group offers reactivity for nucleophilic additions. These characteristics answer frequent search queries about "stable aldehyde intermediates for pharmaceutical synthesis" and "oxygen-containing heterocycles in drug development." Analytical data shows the compound typically appears as a colorless to pale yellow liquid with characteristic aldehyde peaks in IR spectroscopy (∼1720 cm^-1) and distinctive signals in ¹H NMR (δ 9.5-10 ppm for the aldehyde proton).

Environmental and regulatory aspects of 1936658-26-2 comply with modern green chemistry principles. The compound's biodegradability profile and low ecotoxicity make it preferable over traditional aromatic aldehydes, addressing growing concerns about sustainable chemical production. This responds to increasing searches for "eco-friendly aldehyde alternatives" and "green chemistry approaches to heterocyclic compounds." Storage recommendations typically suggest inert atmospheres at 2-8°C to maintain the carbaldehyde group's integrity over extended periods.

Industrial applications of 1-(oxan-4-yl)cyclopentane-1-carbaldehyde extend beyond pharmaceuticals. Fragrance manufacturers value its potential as a precursor for novel odorants, leveraging the structural combination of cyclic ether and aldehyde functionalities. The compound's volatility and compatibility with common organic solvents also make it suitable for material science applications, particularly in polymer modification. These diverse uses correlate with trending searches about "multifunctional aldehyde applications" and "heterocyclic compounds in specialty chemicals."

Quality control protocols for CAS No. 1936658-26-2 emphasize HPLC purity assessment (>98% typical) and rigorous moisture control. The pharmaceutical industry particularly values batch-to-batch consistency, as the compound frequently appears in patents for kinase inhibitors and GPCR modulators. This addresses common queries about "quality standards for drug intermediate aldehydes" and "analytical methods for oxygenated cyclopentane derivatives." Suppliers often provide detailed certificates of analysis covering residual solvents, heavy metals, and chiral purity when applicable.

Future research directions for 1-(oxan-4-yl)cyclopentane-1-carbaldehyde include exploring its utility in click chemistry and biocatalysis. The compound's balanced lipophilicity (predicted logP ~1.5) makes it particularly interesting for prodrug development, a hot topic in drug delivery optimization. These potential applications align with increasing searches for "versatile aldehyde scaffolds in drug discovery" and "next-generation heterocyclic building blocks." Computational studies suggest the molecule's conformational flexibility could enable unique target interactions, warranting further investigation.

Safety considerations for handling 1936658-26-2 follow standard aldehyde precautions, including proper ventilation and PPE. While not classified as hazardous under GHS criteria, its reactivity requires appropriate storage conditions to prevent polymerization. This information responds to frequent searches about "safe handling of aliphatic aldehydes" and "stability of oxygen-containing heterocycles." The compound's favorable toxicological profile compared to aromatic aldehydes contributes to its growing adoption across research sectors.

Market analysis indicates rising demand for 1-(oxan-4-yl)cyclopentane-1-carbaldehyde, particularly in Asia-Pacific pharmaceutical hubs. Custom synthesis services increasingly include this compound in their catalogs, responding to its utility in fragment-based drug discovery campaigns. Pricing trends reflect its status as a specialty chemical, with costs varying based on purity requirements and order scale. This data addresses commercial queries about "sourcing cyclopentane carbaldehyde derivatives" and "market trends for pharmaceutical intermediates."

In conclusion, 1-(oxan-4-yl)cyclopentane-1-carbaldehyde (CAS No. 1936658-26-2) represents a structurally unique and synthetically valuable compound with broad applicability. Its combination of oxan-4-yl and carbaldehyde functionalities offers distinct advantages in medicinal chemistry and material science. As research continues to uncover new applications, this compound is poised to remain relevant in addressing contemporary challenges in targeted molecular design and sustainable chemistry.